![molecular formula C21H23N5O B2625201 7-(4-ethylphenyl)-5-methyl-N-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide CAS No. 1212263-61-0](/img/structure/B2625201.png)
7-(4-ethylphenyl)-5-methyl-N-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
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Overview
Description
The compound “7-(4-ethylphenyl)-5-methyl-N-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide” belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines (TPs), which are non-naturally occurring small molecules . This scaffold is present in diverse important structures in agriculture and medicinal chemistry, such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines has been a subject of interest over the years . A new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized as novel CDK2 targeting compounds .Molecular Structure Analysis
The [1,2,4]triazolo[1,5-a]pyrimidine scaffold presents four different families of isomers . The well-known [1,2,4]triazolo[1,5-a]pyrimidine isomer is the most studied .Chemical Reactions Analysis
The development of [1,2,4]triazolo[1,5-a]pyrimidines of interest in medicinal chemistry has been based on this heterocyclic nucleus as a possible bio-isostere for purines, carboxylic acid, and N-acetylated lysine .Scientific Research Applications
- The [1,2,4]triazolo[1,5-a]pyrimidine scaffold exhibits antibacterial and antifungal activities. Researchers have synthesized various analogs of this compound and evaluated their efficacy against bacterial and fungal pathogens. These derivatives may serve as potential leads for developing new antimicrobial agents .
- Some [1,2,4]triazolo[1,5-a]pyrimidines demonstrate antiviral properties. These compounds have been investigated for their ability to inhibit viral replication, making them promising candidates for antiviral drug development. Their mechanisms of action often involve interference with viral enzymes or proteins .
- Researchers have explored the antiparasitic potential of [1,2,4]triazolo[1,5-a]pyrimidines. These compounds may target protozoan parasites responsible for diseases like malaria, leishmaniasis, and trypanosomiasis. Their activity against specific parasite enzymes or pathways is an area of ongoing investigation .
- [1,2,4]triazolo[1,5-a]pyrimidines exhibit anticancer activity. They have been evaluated against various cancer cell lines, including breast, colon, and lung cancer. These compounds may interfere with cell proliferation, induce apoptosis, or inhibit specific signaling pathways involved in cancer progression .
- Some [1,2,4]triazolo[1,5-a]pyrimidines act as cardiovascular vasodilators. They relax blood vessels, potentially aiding in conditions like hypertension or angina. Understanding their mechanisms of vasodilation is crucial for therapeutic applications .
- [1,2,4]triazolo[1,5-a]pyrimidines serve as versatile linkers for metal coordination complexes. These complexes have been studied for their interactions with biological systems. Understanding their behavior in metalloenzymes or metalloproteins can provide insights into potential therapeutic applications .
Antibacterial and Antifungal Properties
Antiviral Activity
Antiparasitic Effects
Anticancer Properties
Cardiovascular Vasodilators
Metal Coordination Complexes
Future Directions
properties
IUPAC Name |
7-(4-ethylphenyl)-5-methyl-N-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O/c1-3-15-9-11-16(12-10-15)19-18(14(2)24-21-22-13-23-26(19)21)20(27)25-17-7-5-4-6-8-17/h4-14,18-19H,3H2,1-2H3,(H,25,27)(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLYNHKLOYDFKEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2C(C(NC3=NC=NN23)C)C(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(4-ethylphenyl)-5-methyl-N-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
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